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Cat. No.: B150056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cycleanine is a bisbenzylisoquinoline alkaloid predominantly isolated from plants of the

Menispermaceae family, such as Stephania japonica and Triclisia subcordata.[1][2] This

document provides a comprehensive overview of the chemical structure, physicochemical

properties, and significant biological activities of cycleanine. It has garnered considerable

interest in the scientific community for its diverse pharmacological effects, including potent anti-

cancer, antiplasmodial, and anti-inflammatory properties.[3][4] The primary mechanism of its

anti-cancer activity involves the induction of apoptosis.[1][5] This guide consolidates key

quantitative data into structured tables, presents detailed experimental protocols for its study,

and visualizes relevant biological pathways and workflows to facilitate further research and

development.

Chemical Structure and Identifiers
Cycleanine possesses a complex macrocyclic structure. Its chemical identity is defined by the

following identifiers:
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Identifier Value Source(s)

IUPAC Name

(11R,26R)-4,5,19,20-

tetramethoxy-10,25-dimethyl-

2,17-dioxa-10,25-

diazaheptacyclo[26.2.2.2¹³,¹⁶.1

³,⁷.1¹⁸,²².0¹¹,³⁶.0²⁶,³³]hexatriaco

nta-

1(31),3(36),4,6,13,15,18(33),1

9,21,28(32),29,34-dodecaene

[6]

CAS Number 518-94-5 [7][8]

Molecular Formula C₃₈H₄₂N₂O₆ [3][8]

SMILES

CN1CCC2=CC(=C(C3=C2[C

@H]1CC4=CC=C(C=C4)OC5=

C6--INVALID-LINK--

N(CCC6=CC(=C5OC)OC)C)O

C)OC

[6]

InChI

InChI=1S/C38H42N2O6/c1-

39-17-15-25-21-31(41-

3)35(43-5)37-33(25)29(39)19-

23-7-11-28(12-8-23)46-38-34-

26(22-32(42-4)36(38)44-6)16-

18-40(2)30(34)20-24-9-13-

27(45-37)14-10-24/h7-14,21-

22,29-30H,15-20H2,1-

6H3/t29-,30-/m1/s1

[6]

Physicochemical Properties
The physical and chemical properties of cycleanine are summarized in the table below.
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Property Value Source(s)

Molecular Weight 622.75 g/mol [3][8]

Appearance White crystalline powder [2]

Melting Point 272-273 °C [9]

Boiling Point (Predicted) 691.6 ± 55.0 °C [9]

Density (Predicted) 1.172 ± 0.06 g/cm³ [9]

Solubility

Soluble in DMSO,

Dichloromethane, Acetone,

Chloroform, Ethyl Acetate

[2][3][10]

Storage Desiccate at -20°C [2]

Biological Activities and Mechanism of Action
Cycleanine exhibits a range of biological activities, making it a molecule of significant

therapeutic interest.

Anti-Cancer Activity
Cycleanine has demonstrated potent cytotoxic effects against various cancer cell lines,

particularly ovarian cancer.[2] Its primary mechanism of action is the induction of apoptosis.[1]

[5] Studies have shown that cycleanine treatment leads to the activation of effector caspases,

specifically caspases 3 and 7.[1] This activation subsequently results in the cleavage of

poly(ADP-ribose) polymerase (PARP), a key protein involved in DNA repair.[1][5] The cleavage

of PARP is a hallmark of apoptosis. Furthermore, flow cytometry analysis has revealed that

cycleanine causes an increase in the subG1 cell population, which is indicative of apoptotic

cells.[11] Computational studies also suggest that cycleanine may act as a potential inhibitor

of the PARP1 enzyme.[1][5]

Antiplasmodial Activity
Cycleanine has shown significant activity against the malaria parasite, Plasmodium falciparum.

[2][4] It has demonstrated efficacy against both chloroquine-sensitive and chloroquine-resistant

strains of the parasite.[4] In vivo studies in murine models infected with Plasmodium berghei
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have shown that oral administration of cycleanine can suppress parasitemia and increase

survival time.[12][13]

Anti-inflammatory and Other Activities
Cycleanine also possesses anti-inflammatory properties. It has been shown to suppress the

production of nitric oxide (NO) in lipopolysaccharide-stimulated macrophages.[2] Additionally,

cycleanine has been reported to have antibacterial, antifungal, and cytotoxic activities.[3][14] It

also functions as a vascular selective calcium antagonist and has been noted for its analgesic

and muscle relaxant effects.[2]

Signaling Pathways and Experimental Workflows
Cycleanine-Induced Apoptosis Signaling Pathway
The following diagram illustrates the key steps in the apoptotic pathway induced by cycleanine
in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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